ethyl 3-cyano-2-(2-methoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 3-cyano-2-[(2-methoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C19H19N3O4S/c1-3-26-19(24)22-9-8-12-14(10-20)18(27-16(12)11-22)21-17(23)13-6-4-5-7-15(13)25-2/h4-7H,3,8-9,11H2,1-2H3,(H,21,23)
• InChI Key: AKSSIZNIDYTYMF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC=CC=C3OC
• Molecular Formula: C19H19N3O4S
• Molecular Weight: 385.4 g/mol

Description

The compound is a complex organic molecule, likely related to the field of medicinal chemistry or drug discovery. It contains several functional groups, including an ester, a cyano group, and an amide.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds, such as 3-cyano-2-pyridones, have been synthesized using various catalysts. For instance, one method involves the use of gold-cobalt supported on TiO2 as a robust and recyclable catalyst.

Scientific Research Applications

Synthesis and Characterization

The compound ethyl 3-cyano-2-(2-methoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate, while not directly mentioned, is related to a class of compounds that have been synthesized and characterized for their potential applications in various fields of chemistry and materials science. For instance, the synthesis of related compounds such as 6-tert-butyl 3-ethyl 2-[(3-methoxy/5-bromo)-2-hydroxy and (3-nitro/3-methoxy)benzylideneamino]-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate involves complex reactions starting from tert-butyl 4-oxopiperidine-1-carboxylate, ethyl cyanomalonate, and sulfur. These compounds are characterized using techniques like FTIR, NMR spectroscopy, and X-ray crystallography, indicating the interest in their molecular structure and potential functionalities (Çolak, Karayel, Buldurun, & Turan, 2021).

Chemical Reactions and Applications

The research into compounds similar to this compound often explores their reactivity and potential applications in the synthesis of more complex heterocyclic compounds. For example, the exploration of phosphine-catalyzed [4 + 2] annulation reactions with ethyl 2-methyl-2,3-butadienoate reveals a method for synthesizing highly functionalized tetrahydropyridines, showcasing the utility of similar compounds in organic synthesis and potential pharmaceutical applications (Zhu, Lan, & Kwon, 2003).

Advanced Materials and Photodiode Applications

Further research extends into the development of novel materials for electronic applications. A study on the design, fabrication, and optical characterizations of pyrimidine fused quinolone carboxylate moiety, while not the exact compound , demonstrates the process of synthesizing materials with potential applications in photodiodes. This involves complex synthesis methods, molecular and structural characterizations, and detailed analysis of their optical properties, indicating the broad interest in similar compounds for advanced technological applications (Elkanzi, Farag, Roushdy, & Mansour, 2020).

Future Directions

While specific future directions for this compound were not found, similar compounds, such as imidazo[4,5-b]pyridines and imidazo[4,5-c]pyridines, are being studied for their potential therapeutic significance.